![molecular formula C13H23NO3S B2948235 Methyl 2-((1-(3,3-dimethylbutanoyl)pyrrolidin-3-yl)thio)acetate CAS No. 2034517-48-9](/img/structure/B2948235.png)
Methyl 2-((1-(3,3-dimethylbutanoyl)pyrrolidin-3-yl)thio)acetate
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Overview
Description
Methyl 2-((1-(3,3-dimethylbutanoyl)pyrrolidin-3-yl)thio)acetate is a chemical compound with a molecular formula of C16H29NO2S. It is a thioester derivative of pyrrolidine and is commonly used in scientific research due to its unique properties.
Mechanism of Action
Mode of Action
It’s possible that the compound could interact with its targets through a variety of mechanisms, such as binding to receptors or enzymes, altering cellular processes, or modulating signal transduction pathways .
Biochemical Pathways
Without specific information on the compound’s targets and mode of action, it’s challenging to determine the exact biochemical pathways affected by Methyl 2-((1-(3,3-dimethylbutanoyl)pyrrolidin-3-yl)thio)acetate
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of Methyl 2-((1-(3,3-dimethylbutanoyl)pyrrolidin-3-yl)thio)acetate are currently unknown . These properties are crucial for understanding the compound’s bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action.
Result of Action
The molecular and cellular effects of Methyl 2-((1-(3,3-dimethylbutanoyl)pyrrolidin-3-yl)thio)acetate’s action are currently unknown
Action Environment
Environmental factors can significantly influence a compound’s action, efficacy, and stability. Factors such as temperature, pH, and the presence of other molecules can impact how Methyl 2-((1-(3,3-dimethylbutanoyl)pyrrolidin-3-yl)thio)acetate interacts with its targets and exerts its effects . .
Advantages and Limitations for Lab Experiments
One advantage of using Methyl 2-((1-(3,3-dimethylbutanoyl)pyrrolidin-3-yl)thio)acetate in lab experiments is its unique properties, which make it a useful tool for studying the mechanism of action of various compounds. However, one limitation is that the mechanism of action of Methyl 2-((1-(3,3-dimethylbutanoyl)pyrrolidin-3-yl)thio)acetate is not well understood, which can make it difficult to interpret experimental results.
Future Directions
There are many potential future directions for the use of Methyl 2-((1-(3,3-dimethylbutanoyl)pyrrolidin-3-yl)thio)acetate in scientific research. One potential direction is the development of new drugs based on its unique properties. Another potential direction is the use of Methyl 2-((1-(3,3-dimethylbutanoyl)pyrrolidin-3-yl)thio)acetate as a tool for studying the mechanism of action of various compounds. Additionally, further research is needed to better understand the mechanism of action of Methyl 2-((1-(3,3-dimethylbutanoyl)pyrrolidin-3-yl)thio)acetate and its potential applications in scientific research.
Conclusion:
Methyl 2-((1-(3,3-dimethylbutanoyl)pyrrolidin-3-yl)thio)acetate is a unique chemical compound with a wide range of scientific research applications. It is commonly used as a reagent in organic synthesis and as a building block for the synthesis of other compounds. It has also been used in the development of new drugs and as a tool for studying the mechanism of action of various compounds. While its mechanism of action is not well understood, its unique properties make it a useful tool for scientific research.
Synthesis Methods
Methyl 2-((1-(3,3-dimethylbutanoyl)pyrrolidin-3-yl)thio)acetate can be synthesized using a multistep process. The first step involves the reaction of 3,3-dimethylbutyryl chloride with pyrrolidine to form 1-(3,3-dimethylbutanoyl)pyrrolidine. The second step involves the reaction of 1-(3,3-dimethylbutanoyl)pyrrolidine with thioacetic acid in the presence of a base to form Methyl 2-((1-(3,3-dimethylbutanoyl)pyrrolidin-3-yl)thio)acetate.
Scientific Research Applications
Methyl 2-((1-(3,3-dimethylbutanoyl)pyrrolidin-3-yl)thio)acetate has a wide range of scientific research applications. It is commonly used as a reagent in organic synthesis and as a building block for the synthesis of other compounds. It has also been used in the development of new drugs and as a tool for studying the mechanism of action of various compounds.
properties
IUPAC Name |
methyl 2-[1-(3,3-dimethylbutanoyl)pyrrolidin-3-yl]sulfanylacetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H23NO3S/c1-13(2,3)7-11(15)14-6-5-10(8-14)18-9-12(16)17-4/h10H,5-9H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWATWEJVSNLXTB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)CC(=O)N1CCC(C1)SCC(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H23NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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